Nitidine chloride
CAS No.: 13063-04-2
Cat. No.: VC21342281
Molecular Formula: C21H18ClNO4
Molecular Weight: 383.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13063-04-2 |
|---|---|
| Molecular Formula | C21H18ClNO4 |
| Molecular Weight | 383.8 g/mol |
| IUPAC Name | 2,3-dimethoxy-12-methyl-[1,3]benzodioxolo[5,6-c]phenanthridin-12-ium;chloride |
| Standard InChI | InChI=1S/C21H18NO4.ClH/c1-22-10-13-7-17(23-2)18(24-3)8-15(13)14-5-4-12-6-19-20(26-11-25-19)9-16(12)21(14)22;/h4-10H,11H2,1-3H3;1H/q+1;/p-1 |
| Standard InChI Key | QLDAACVSUMUMOR-UHFFFAOYSA-M |
| Canonical SMILES | C[N+]1=CC2=CC(=C(C=C2C3=C1C4=CC5=C(C=C4C=C3)OCO5)OC)OC.[Cl-] |
Introduction
Physical and Chemical Properties
Nitidine chloride (CAS No. 13063-04-2) is an alkaloid with distinctive physical and chemical characteristics that influence its biological activity and pharmaceutical applications. Understanding these properties is essential for developing effective formulations and analytical methods.
Basic Properties
Nitidine chloride, also known by synonyms such as Angolinine, is characterized by its unique molecular structure and physical properties. It appears as a white to beige powder under standard conditions . The compound demonstrates specific solubility patterns that affect its bioavailability and experimental applications.
Table 1: Physical and Chemical Properties of Nitidine Chloride
Structural Characteristics
Nitidine chloride belongs to the benzophenanthridine alkaloid family, characterized by a quaternary nitrogen atom. Its chemical structure contributes significantly to its biological activities through specific interactions with molecular targets in cells. The compound's structural characteristics enable it to interact with various cellular components, including proteins and nucleic acids, which partially explains its diverse biological effects.
Natural Sources and Extraction
Nitidine chloride is naturally found in several plant species, with Zanthoxylum nitidum (Roxb.) DC being the most notable source. Understanding its natural occurrence provides insights into traditional medicinal applications and modern extraction methods.
Botanical Sources
Nitidine chloride is primarily found as one of the major active components in Zanthoxylum nitidum (Roxb.) DC, a plant used in traditional medicine across various cultures . This plant, commonly known as Winged Prickly Ash, has been utilized in folk medicine for centuries, particularly in Asian countries for treating various ailments.
Extraction and Analysis Methods
Modern pharmaceutical research has developed sophisticated methods for extracting and analyzing nitidine chloride from plant materials. High-performance liquid chromatography (HPLC) is commonly employed for both qualitative and quantitative analysis of nitidine chloride in plant extracts and pharmaceutical preparations .
The HPLC method demonstrates excellent linearity in the concentration range of 0.25-10 μg/mL with correlation coefficients ≥0.998 . The method detection limit (MDL) for nitidine chloride has been established at approximately 0.07 μg/mL, indicating high sensitivity for analytical purposes . These analytical parameters ensure accurate quality control of medicinal preparations containing this compound.
Biological Activities
Nitidine chloride exhibits a diverse range of biological activities that have attracted significant scientific interest. Its anticancer properties have been particularly well-studied, although the compound demonstrates other notable biological effects as well.
Anticancer Properties
Extensive research has documented the anticancer potential of nitidine chloride against various cancer types. Studies have demonstrated its efficacy in inhibiting the proliferation of lung cancer cells, gastric cancer cells, and other malignancies .
In non-small cell lung cancer (NSCLC) cells, nitidine chloride inhibits growth and motility, induces apoptosis, and arrests the cell cycle . The compound's ability to increase reactive oxygen species (ROS) levels in these cells contributes to its cytotoxic effects . Similarly, in gastric cancer cells, nitidine chloride demonstrates significant growth inhibition and promotes apoptosis through multiple molecular mechanisms .
Antiangiogenic Effects
Beyond direct cytotoxicity, nitidine chloride exerts potent antiangiogenic activity, which contributes to its anticancer potential. It effectively inhibits vascular endothelial growth factor (VEGF)-induced endothelial cell proliferation, migration, and tubular structure formation in vitro . The compound also dramatically reduces VEGF-triggered neovascularization in mouse cornea and Matrigel plugs in vivo . These antiangiogenic effects are observed at concentrations of 5-10 μmol/L, which is lower than the concentrations required for direct cytotoxicity against tumor cells (20-30 μmol/L), suggesting that antiangiogenic activity may be a primary mechanism of its anticancer action .
Other Biological Activities
Beyond its anticancer properties, nitidine chloride has been reported to possess significant antioxidant, antifungal, anti-inflammatory, and analgesic bioactivities . These diverse effects suggest potential applications in treating various pathological conditions beyond cancer.
Mechanisms of Action
The biological activities of nitidine chloride are mediated through multiple molecular mechanisms. Recent research has elucidated several signaling pathways and molecular targets through which the compound exerts its effects.
STAT3 Signaling Pathway Inhibition
One of the primary molecular mechanisms underlying the anticancer activity of nitidine chloride is the inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway . STAT3 plays crucial roles in cell survival, angiogenesis, immune evasion, and inflammation, and its constitutive activation is implicated in various human malignancies.
Nitidine chloride effectively suppresses STAT3 activation, DNA-binding activity, and transcriptional activity in both human endothelial cells and gastric cancer cells . This inhibition leads to decreased expression of STAT3-dependent target genes, including cyclin D1, Bcl-xL, and VEGF, which are involved in cell proliferation, survival, and angiogenesis . The compound's ability to interfere with STAT3 signaling contributes significantly to its anticancer and antiangiogenic properties.
Hippo Signaling Pathway Modulation
In NSCLC cells, nitidine chloride exerts anticancer activity by modulating the Hippo signaling pathway . This pathway plays critical roles in regulating cell proliferation, apoptosis, and organ size control. Dysregulation of this pathway is often involved in cancer development.
Nitidine chloride suppresses the expression of Hippo pathway components Lats1, Mob1, and YAP, while enhancing the expression of their phosphorylated forms p-Lats1, p-Mob1, and p-YAP1 (ser127) . These effects lead to inhibition of cancer cell growth and promotion of apoptosis.
Other Molecular Targets
Several other molecular mechanisms have been implicated in the biological activities of nitidine chloride:
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Activation of caspase-3, contributing to apoptosis induction
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Inhibition of topoisomerase I, affecting DNA replication and transcription
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Suppression of human immunodeficiency virus reverse transcriptase, indicating potential antiviral activity
These diverse molecular targets contribute to the compound's wide range of biological effects and therapeutic potential.
Research Findings and Therapeutic Applications
Extensive research has explored the therapeutic potential of nitidine chloride in various disease models, particularly cancer. Both in vitro and in vivo studies have provided valuable insights into its efficacy and mechanisms.
In Vitro Studies
In vitro studies have demonstrated the anticancer effects of nitidine chloride against multiple cancer cell lines. In NSCLC cells, the compound inhibits cell proliferation, colony formation, migration, and invasion . Flow cytometry analyses reveal that nitidine chloride induces apoptosis and cell cycle arrest in these cells .
Similarly, in gastric cancer cells, nitidine chloride effectively suppresses cell proliferation and induces apoptosis . It also inhibits VEGF-induced endothelial cell functions, including proliferation, migration, and tube formation, at concentrations as low as 5 μmol/L .
Table 2: Effects of Nitidine Chloride on Different Cell Lines
In Vivo Studies
In vivo studies have further validated the therapeutic potential of nitidine chloride. In a human gastric cancer xenograft mouse model, intraperitoneal administration of nitidine chloride (7 mg/kg/day for 20 days) significantly inhibited tumor growth without noticeable toxicity . The average volume of solid tumors in nitidine chloride-treated mice (300.51 ± 53.13 mm³) was substantially smaller than that in the control group (796.84 ± 79.21 mm³) .
Immunohistochemistry and Western blot analyses revealed that nitidine chloride treatment dramatically reduced the expression of STAT3, CD31 (an endothelial marker), and VEGF in tumor tissues . These findings indicate that the compound's antitumor effects are associated with inhibition of both STAT3 signaling and tumor angiogenesis.
The compound also demonstrated potent antiangiogenic activity in mouse cornea and Matrigel plug models, reducing VEGF-triggered neovascularization . These in vivo results complement the in vitro findings and further support the therapeutic potential of nitidine chloride in cancer treatment.
Analytical Methods for Detection and Quantification
Accurate detection and quantification of nitidine chloride are essential for both quality control of pharmaceutical preparations and research applications. Several analytical methods have been developed for this purpose.
High-Performance Liquid Chromatography
High-performance liquid chromatography (HPLC) is the most commonly used method for nitidine chloride analysis . This technique allows for efficient separation, identification, and quantification of the compound in various matrices, including plant extracts and pharmaceutical formulations.
The HPLC method demonstrates excellent reproducibility, with good precision in retention time and peak area measurements . Calibration linearity is observed in the concentration range of 0.25-10 μg/mL, with correlation coefficients ≥0.998 . The method detection limit (MDL) is approximately 0.07 μg/mL, indicating high sensitivity .
These analytical parameters make HPLC a reliable method for quality control and research applications involving nitidine chloride. The method can be further optimized for specific matrices and research objectives.
Future Perspectives and Challenges
Despite the promising therapeutic potential of nitidine chloride, several challenges and opportunities remain for future research and development.
Drug Delivery and Bioavailability
The physicochemical properties of nitidine chloride, including its limited solubility in aqueous media, pose challenges for drug delivery and bioavailability. Future research should focus on developing novel formulations and delivery systems to enhance its therapeutic efficacy and reduce potential side effects.
Structure-Activity Relationship Studies
Comprehensive structure-activity relationship studies could lead to the development of more potent and selective derivatives of nitidine chloride. Such studies would provide insights into the structural features essential for specific biological activities and guide the design of improved therapeutic agents.
Combination Therapy Approaches
Exploring the potential synergistic effects of nitidine chloride with conventional chemotherapeutic agents or other targeted therapies could enhance its therapeutic efficacy. Such combination approaches might overcome resistance mechanisms and improve treatment outcomes.
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